2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC17814414
InChI: InChI=1S/C7H7F3N4/c1-2-14-6(7(8,9)10)5(3-4-11)12-13-14/h2-3H2,1H3
SMILES:
Molecular Formula: C7H7F3N4
Molecular Weight: 204.15 g/mol

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

CAS No.:

Cat. No.: VC17814414

Molecular Formula: C7H7F3N4

Molecular Weight: 204.15 g/mol

* For research use only. Not for human or veterinary use.

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile -

Specification

Molecular Formula C7H7F3N4
Molecular Weight 204.15 g/mol
IUPAC Name 2-[1-ethyl-5-(trifluoromethyl)triazol-4-yl]acetonitrile
Standard InChI InChI=1S/C7H7F3N4/c1-2-14-6(7(8,9)10)5(3-4-11)12-13-14/h2-3H2,1H3
Standard InChI Key QVSHLLGNEBPCKH-UHFFFAOYSA-N
Canonical SMILES CCN1C(=C(N=N1)CC#N)C(F)(F)F

Introduction

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is a synthetic organic compound belonging to the class of 1,2,3-triazoles, which are five-membered heterocyclic compounds containing three nitrogen atoms. This specific compound features a trifluoromethyl group, known for enhancing biological activity and stability, and an acetonitrile group, contributing to its chemical reactivity.

Synthesis Methods

The synthesis of 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile can be achieved through various methods, often involving the reaction of triazole derivatives with acetonitrile. One approach involves refluxing a triazole derivative with sodium acetate in ethanol under controlled conditions.

Biological and Chemical Applications

This compound is of interest in medicinal chemistry and material science due to its potential biological activities. Triazole compounds, including this one, have shown antimicrobial and antifungal properties, attributed to their structural similarities with other biologically active triazoles. The trifluoromethyl group enhances lipophilicity and metabolic stability, potentially increasing efficacy against biological targets.

Research Findings and Future Directions

Studies on similar triazole compounds suggest they can inhibit specific enzymes or receptors involved in disease processes, such as fungal cytochrome P450 enzymes or targets relevant in cancer therapy. Further research is needed to fully explore the therapeutic potential of 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile, particularly in discovering new therapeutic agents and innovative materials.

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